Cas no 1206991-81-2 (2-{[5-(4-bromophenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide)
2-{[5-(4-bromophenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-{[5-(4-bromophenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide
- AKOS024477179
- 2-[5-(4-bromophenyl)-1-prop-2-enylimidazol-2-yl]sulfanyl-N-(4-methylphenyl)acetamide
- 1206991-81-2
- F2964-1582
- 2-((1-allyl-5-(4-bromophenyl)-1H-imidazol-2-yl)thio)-N-(p-tolyl)acetamide
- 2-[[5-(4-Bromophenyl)-1-(2-propen-1-yl)-1H-imidazol-2-yl]thio]-N-(4-methylphenyl)acetamide
-
- Inchi: 1S/C21H20BrN3OS/c1-3-12-25-19(16-6-8-17(22)9-7-16)13-23-21(25)27-14-20(26)24-18-10-4-15(2)5-11-18/h3-11,13H,1,12,14H2,2H3,(H,24,26)
- InChI Key: QSZSKFTWWYWWBX-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C(C)C=C1)(=O)CSC1N(CC=C)C(C2=CC=C(Br)C=C2)=CN=1
Computed Properties
- Exact Mass: 441.05105g/mol
- Monoisotopic Mass: 441.05105g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 27
- Rotatable Bond Count: 7
- Complexity: 490
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 72.2Ų
Experimental Properties
- Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- pka: 13.36±0.70(Predicted)
2-{[5-(4-bromophenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2964-1582-2μmol |
2-{[5-(4-bromophenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide |
1206991-81-2 | 90%+ | 2μl |
$57.0 | 2023-04-29 | |
| Life Chemicals | F2964-1582-5μmol |
2-{[5-(4-bromophenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide |
1206991-81-2 | 90%+ | 5μl |
$63.0 | 2023-04-29 | |
| Life Chemicals | F2964-1582-10μmol |
2-{[5-(4-bromophenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide |
1206991-81-2 | 90%+ | 10μl |
$69.0 | 2023-04-29 | |
| Life Chemicals | F2964-1582-20μmol |
2-{[5-(4-bromophenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide |
1206991-81-2 | 90%+ | 20μl |
$79.0 | 2023-04-29 | |
| Life Chemicals | F2964-1582-1mg |
2-{[5-(4-bromophenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide |
1206991-81-2 | 90%+ | 1mg |
$54.0 | 2023-04-29 | |
| Life Chemicals | F2964-1582-2mg |
2-{[5-(4-bromophenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide |
1206991-81-2 | 90%+ | 2mg |
$59.0 | 2023-04-29 | |
| Life Chemicals | F2964-1582-3mg |
2-{[5-(4-bromophenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide |
1206991-81-2 | 90%+ | 3mg |
$63.0 | 2023-04-29 | |
| Life Chemicals | F2964-1582-4mg |
2-{[5-(4-bromophenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide |
1206991-81-2 | 90%+ | 4mg |
$66.0 | 2023-04-29 | |
| Life Chemicals | F2964-1582-5mg |
2-{[5-(4-bromophenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide |
1206991-81-2 | 90%+ | 5mg |
$69.0 | 2023-04-29 | |
| Life Chemicals | F2964-1582-10mg |
2-{[5-(4-bromophenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide |
1206991-81-2 | 90%+ | 10mg |
$79.0 | 2023-04-29 |
2-{[5-(4-bromophenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide Related Literature
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 2-{[5-(4-bromophenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide
Introduction to 2-{[5-(4-bromophenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide (CAS No. 1206991-81-2)
2-{[5-(4-bromophenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide (CAS No. 1206991-81-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is characterized by its unique structural features and potential biological activities. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements associated with this compound.
The molecular formula of 2-{[5-(4-bromophenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide is C20H19BrN3O3S, and it has a molecular weight of approximately 453.35 g/mol. The compound's structure includes a bromophenyl group, an imidazole ring, and an acetamide moiety, which contribute to its diverse chemical and biological properties. The presence of the bromine atom and the double bond in the propenyl group adds to its reactivity and potential for further functionalization.
The synthesis of 2-{[5-(4-bromophenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide typically involves multi-step reactions, including the formation of the imidazole ring, the introduction of the bromophenyl group, and the final coupling with the acetamide moiety. Recent studies have explored various synthetic routes to optimize yield and purity, with a focus on green chemistry principles to minimize environmental impact.
In terms of biological activity, 2-{[5-(4-bromophenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide has shown promising results in several areas. One notable application is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, research has demonstrated that this compound can effectively inhibit certain kinases, which are key targets in cancer therapy. Additionally, it has exhibited antimicrobial properties against various bacterial strains, making it a candidate for developing new antibiotics.
Clinical trials are currently underway to evaluate the safety and efficacy of 2-{[5-(4-bromophenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide in treating specific diseases. Preliminary results have been encouraging, with the compound showing good pharmacokinetic properties and minimal side effects. However, further studies are needed to fully understand its therapeutic potential and to address any potential challenges in drug development.
The structural diversity of 2-{[5-(4-bromophenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide also makes it an attractive candidate for drug discovery programs. Researchers are exploring modifications to the core structure to enhance its binding affinity to target proteins and improve its pharmacological profile. These efforts are supported by advanced computational methods and high-throughput screening techniques that facilitate the identification of lead compounds with optimized properties.
In conclusion, 2-{[5-(4-bromophenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide (CAS No. 1206991-81-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable target for further investigation and development. As research progresses, it is likely that this compound will play a significant role in advancing our understanding of disease mechanisms and developing new therapeutic strategies.
1206991-81-2 (2-{[5-(4-bromophenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)